Cas no 1120309-29-6 (N-Methoxy-N-methyl-2-prop-2-enoxyacetamide)

• Product Name: N-Methoxy-N-methyl-2-prop-2-enoxyacetamide
• CAS No: 1120309-29-6
• MF: C₇H₁₃NO₃
• MW: 159.183022260666
• MDL: MFCD29059382
• CID: 4560820
• PubChem ID: 57475761
• Update Time: 2024-11-03

N-Methoxy-N-methyl-2-prop-2-enoxyacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(Allyloxy)-N-methoxy-N-methylacetamide
• N-methoxy-N-methyl-2-prop-2-enoxyacetamide
• VUB30929
• N-Methyl-N-methoxy-2-(allyloxy)acetamide
• W11358
• N-methoxy-N-methyl-2-(prop-2-en-1-yloxy)acetamide
• TZCKPOADCDDSLO-UHFFFAOYSA-N
• SCHEMBL933165
• DB-202294
• CS-0037309
• AKOS027255848
• AS-64666
• 1120309-29-6
• -2(Allyloxy)-N-Methoxy-N-Methylacetamide
• SY126569
• MFCD29059382
• N-Methoxy-N-methyl-2-prop-2-enoxyacetamide

• MDL： MFCD29059382
• Inchi： 1S/C7H13NO3/c1-4-5-11-6-7(9)8(2)10-3/h4H,1,5-6H2,2-3H3
• InChI Key： TZCKPOADCDDSLO-UHFFFAOYSA-N
• SMILES： O(CC=C)CC(N(C)OC)=O

Computed Properties

• Exact Mass: 159.08954328g/mol
• Monoisotopic Mass: 159.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 38.8

N-Methoxy-N-methyl-2-prop-2-enoxyacetamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives